Cas no 2121513-66-2 (2-chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)

• Product Name: 2-chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• CAS No: 2121513-66-2
• MF: C₁₂H₁₅BClFO₃
• MW: 272.508106470108
• MDL: MFCD22414581
• CID: 4638768
• Update Time: 2025-06-08

2-chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-4-hydroxyphenylboronic acid pinacol ester
• 2-chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

• MDL： MFCD22414581
• Inchi： 1S/C12H15BClFO3/c1-11(2)12(3,4)18-13(17-11)7-5-8(14)10(16)6-9(7)15/h5-6,16H,1-4H3
• InChI Key： DKEUOOKYCJIPOK-UHFFFAOYSA-N
• SMILES： C1(O)=CC(F)=C(B2OC(C)(C)C(C)(C)O2)C=C1Cl

Additional information on 2-chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

Comprehensive Overview of 2-chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS No. 2121513-66-2)

The compound 2-chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS No. 2121513-66-2) is a highly specialized boronic ester derivative that has garnered significant attention in the fields of medicinal chemistry, materials science, and organic synthesis. Its unique molecular structure, featuring a phenol core substituted with chloro, fluoro, and dioxaborolane groups, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic methodologies.

In recent years, the demand for boronic acid derivatives like this compound has surged due to their pivotal role in the development of pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals frequently search for terms such as "Suzuki-Miyaura coupling," "boron-based intermediates," and "fluorinated phenols," highlighting the compound's relevance in cutting-edge applications. Its CAS No. 2121513-66-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking and compliance.

One of the most compelling aspects of 2-chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol is its stability under ambient conditions, which simplifies handling and storage compared to other reactive boronic esters. This property aligns with the growing emphasis on "green chemistry" and "sustainable synthesis," as it reduces the need for stringent environmental controls. Additionally, its fluorinated and chlorinated moieties contribute to enhanced electronic and steric effects, making it a valuable building block for designing bioactive molecules.

The compound's applications extend to the development of OLED materials and pharmaceutical intermediates, where its ability to facilitate carbon-carbon bond formation is indispensable. Searches for "boronate esters in drug discovery" and "high-performance materials" often lead to discussions about its utility. Furthermore, its compatibility with palladium-catalyzed reactions positions it as a key player in the synthesis of complex organic frameworks, a topic of immense interest in academic and industrial research.

Quality control and analytical characterization of CAS No. 2121513-66-2 are critical for ensuring reproducibility in research and production. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are frequently queried by professionals seeking to optimize their workflows, underscoring the compound's technical significance.

In summary, 2-chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol represents a convergence of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with its alignment with trending topics like "precision synthesis" and "functional materials," ensure its continued prominence in scientific and industrial arenas. As research progresses, this compound is poised to play an even greater role in advancing technology and improving quality of life.